Cas no 1784804-38-1 (2-(Pyrrolidin-1-ylmethyl)pyrimidine-4-carboxylic acid)

• Product Name: 2-(Pyrrolidin-1-ylmethyl)pyrimidine-4-carboxylic acid
• CAS No: 1784804-38-1
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5275138
• Update Time: 2025-06-08

2-(Pyrrolidin-1-ylmethyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-1-ylmethyl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C10H13N3O2/c14-10(15)8-3-4-11-9(12-8)7-13-5-1-2-6-13/h3-4H,1-2,5-7H2,(H,14,15)
• InChI Key： JWOCXXSTGMBLKL-UHFFFAOYSA-N
• SMILES： C1(CN2CCCC2)=NC=CC(C(O)=O)=N1

Additional information on 2-(Pyrrolidin-1-ylmethyl)pyrimidine-4-carboxylic acid

Professional Introduction to 2-(Pyrrolidin-1-ylmethyl)pyrimidine-4-carboxylic acid (CAS No. 1784804-38-1)

2-(Pyrrolidin-1-ylmethyl)pyrimidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1784804-38-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyrimidine core appended with a pyrrolidin-1-ylmethyl side chain, making it a versatile scaffold for the development of novel bioactive agents. The structural configuration of this compound not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic intervention.

The pyrimidine moiety is a cornerstone in medicinal chemistry due to its prevalence in numerous biologically active molecules, including nucleoside analogs and anticancer agents. Pyrimidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes. In contrast, the pyrrolidin-1-ylmethyl group introduces an amine-rich structure that can enhance binding affinity and metabolic stability, making it an attractive component in drug design.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards small molecules that can modulate protein-protein interactions (PPIs) and other complex biological pathways. The combination of the pyrimidine and pyrrolidin-1-ylmethyl moieties in 2-(Pyrrolidin-1-ylmethyl)pyrimidine-4-carboxylic acid positions it as a promising candidate for such applications. Specifically, this compound has been explored in the context of inhibiting kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of 2-(Pyrrolidin-1-ylmethyl)pyrimidine-4-carboxylic acid is its potential as a lead compound for further derivatization. Researchers have leveraged its structural framework to develop libraries of analogs with enhanced pharmacological properties. For instance, modifications at the carboxylic acid moiety have been investigated for improving solubility and bioavailability, while alterations at the pyrrolidinyl group have aimed at optimizing receptor binding affinity.

The synthesis of 2-(Pyrrolidin-1-ylmethyl)pyrimidine-4-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include condensation reactions to form the pyrimidine ring, followed by nucleophilic substitution or coupling reactions to introduce the pyrrolidin-1-ylmethyl side chain. Advanced techniques such as transition-metal catalysis have been employed to enhance reaction efficiency and selectivity, underscoring the compound's synthetic feasibility for industrial-scale production.

In terms of biological activity, preliminary studies on 2-(Pyrrolidin-1-ylmethyl)pyrimidine-4-carboxylic acid have revealed intriguing pharmacological profiles. In vitro assays have demonstrated its ability to inhibit certain kinases with high specificity, suggesting potential therapeutic applications in oncology. Additionally, its interaction with other biological targets has been explored, revealing possible roles in anti-inflammatory and neuroprotective contexts. These findings underscore the compound's versatility and highlight its significance as a pharmacological probe.

The integration of computational methods into drug discovery has further accelerated the development of 2-(Pyrrolidin-1-ylmethyl)pyrimidine-4-carboxylic acid. Molecular docking simulations have been utilized to predict binding modes and affinity for various targets, providing valuable insights into structure-function relationships. These computational approaches complement experimental data, enabling more efficient design of derivatives with improved pharmacokinetic profiles.

The future prospects of 2-(< strong>Pyrrolidin -1 - ylmethyl >) pyrimidine -4 -carboxylic acid are promising, with ongoing research focusing on optimizing its pharmacological properties through structure-based drug design. Collaborative efforts between academia and industry are expected to yield novel therapeutics targeting complex diseases. As our understanding of biological pathways continues to evolve, compounds like 2-(< strong >Pyrrolidin -1 - ylmethyl >) pyrimidine -4 -carboxylic acid will play a pivotal role in shaping next-generation medicines.